Cas no 1487655-43-5 ((1-ethyl-1H-indazol-3-yl)methanesulfonamide)

• Product Name: (1-ethyl-1H-indazol-3-yl)methanesulfonamide
• CAS No: 1487655-43-5
• MF: C₁₀H₁₃N₃O₂S
• MW: 239.294120550156
• MDL: MFCD21312450
• CID: 5244392
• PubChem ID: 65829439
• Update Time: 2025-11-03

(1-ethyl-1H-indazol-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-methanesulfonamide, 1-ethyl-
• (1-ethyl-1H-indazol-3-yl)methanesulfonamide

• MDL： MFCD21312450
• Inchi： 1S/C10H13N3O2S/c1-2-13-10-6-4-3-5-8(10)9(12-13)7-16(11,14)15/h3-6H,2,7H2,1H3,(H2,11,14,15)
• InChI Key： FIAISBKYOLVFCN-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=CC=C2)C(CS(N)(=O)=O)=N1

Additional information on (1-ethyl-1H-indazol-3-yl)methanesulfonamide

Comprehensive Overview of (1-ethyl-1H-indazol-3-yl)methanesulfonamide (CAS No. 1487655-43-5): Properties, Applications, and Research Insights

(1-ethyl-1H-indazol-3-yl)methanesulfonamide, with the CAS number 1487655-43-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative, characterized by its indazole core and ethyl substitution, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor scaffold or allosteric modulator due to its structural resemblance to bioactive molecules.

The compound's molecular structure features a methanesulfonamide group attached to the 3-position of a 1-ethyl-1H-indazole moiety, contributing to its hydrogen-bonding capacity and polar surface area – critical factors in drug-likeness assessments. Recent studies highlight its relevance in addressing drug-resistant targets, a pressing concern in modern therapeutics. With the growing demand for novel small-molecule therapeutics, 1487655-43-5 has emerged as a valuable building block in medicinal chemistry pipelines.

In the context of current drug discovery trends, this compound aligns with the search for selective enzyme inhibitors and protein-protein interaction disruptors. Its indazole sulfonamide framework offers synthetic versatility for creating structure-activity relationship (SAR) libraries. Pharmaceutical scientists frequently search for information about its synthetic routes, solubility profiles, and bioavailability parameters, reflecting its practical importance in lead optimization.

From a computational chemistry perspective, (1-ethyl-1H-indazol-3-yl)methanesulfonamide serves as an interesting case study for molecular docking simulations and ADMET prediction modeling. The compound's moderate lipophilicity (predicted LogP ~2.1) and molecular weight (253.3 g/mol) position it within the desirable range for central nervous system permeability while maintaining water solubility – a balance crucial for many therapeutic applications.

Recent patent literature reveals growing interest in derivatives of 1487655-43-5 for potential applications in neurological disorders and inflammatory conditions. The indazole-sulfonamide pharmacophore appears in several clinical candidates targeting protein kinases involved in cell signaling pathways. This connection to precision medicine approaches explains why researchers frequently inquire about its biological screening data and target engagement profiles.

Quality control aspects of (1-ethyl-1H-indazol-3-yl)methanesulfonamide production involve rigorous HPLC purity analysis and structural characterization by NMR spectroscopy and mass spectrometry. The compound typically appears as a white to off-white crystalline powder with a melting point range of 168-172°C, properties important for formulation development. Analytical chemists often search for optimized chromatographic methods for its quantification in complex matrices.

The synthetic accessibility of CAS 1487655-43-5 makes it attractive for combinatorial chemistry applications. Standard routes involve N-alkylation of indazole precursors followed by sulfonamide formation, with yields typically exceeding 65% after optimization. Process chemists have developed green chemistry variants of these syntheses, reducing organic solvent waste through catalytic methods – addressing sustainability concerns in pharmaceutical manufacturing.

Emerging research explores the compound's potential in theranostic applications, where its structure could be modified to incorporate imaging moieties for simultaneous diagnosis and treatment. This aligns with current interests in personalized medicine and targeted drug delivery systems. The indazole ring system provides multiple sites for functionalization while maintaining the core pharmacological activity of the molecule.

Stability studies indicate that (1-ethyl-1H-indazol-3-yl)methanesulfonamide remains stable under standard storage conditions (room temperature, desiccated) for extended periods, with no significant degradation products observed in accelerated stability testing. This shelf-life characteristic enhances its utility as a chemical intermediate in multi-step syntheses. Proper handling requires standard laboratory precautions, with particular attention to avoiding prolonged skin contact due to potential sensitization risks common to sulfonamide-class compounds.

In conclusion, 1487655-43-5 represents a versatile chemical entity with broad relevance across multiple drug discovery and chemical biology applications. Its balanced physicochemical properties, synthetic tractability, and biological relevance ensure continued interest from both academic and industrial researchers. As the field moves toward more targeted therapies and polypharmacology approaches, compounds like (1-ethyl-1H-indazol-3-yl)methanesulfonamide will likely play increasingly important roles in addressing unmet medical needs through innovative small-molecule design.